4-methoxy-N-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)benzamide

• IUPAC Name: 4-methoxy-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-piperidin-1-ylethyl]benzamide
• InChI: InChI=1S/C24H31N3O2/c1-26-15-12-20-16-19(8-11-22(20)26)23(27-13-4-3-5-14-27)17-25-24(28)18-6-9-21(29-2)10-7-18/h6-11,16,23H,3-5,12-15,17H2,1-2H3,(H,25,28)
• InChI Key: UHZULVIZUSFVKB-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C1C=CC(=C2)C(CNC(=O)C3=CC=C(C=C3)OC)N4CCCCC4
• Molecular Formula: C24H31N3O2
• Molecular Weight: 393.5 g/mol

Description

4-methoxy-N-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as MIPEP or N-((2-(1-methyl-5-indolyl)ethyl)-4-methoxybenzamide. MIPEP is a potent and selective inhibitor of the mitochondrial enzyme, cytochrome c oxidase (COX).

Scientific Research Applications

Synthesis and Application in Drug Development

• A study explored the synthesis of novel compounds, including derivatives of benzamides like 4-Methoxy-N-(2-(1-Methylindolin-5-Yl)-2-(Piperidin-1-Yl)Ethyl)Benzamide. These compounds were evaluated for their anti-inflammatory and analgesic properties, highlighting their potential application in developing new medications (Abu‐Hashem et al., 2020).

Radioligand and Imaging Studies

• Another research focused on synthesizing a carbon-11 labeled form of a related compound for use as a radioligand in imaging studies. This research is significant for understanding the brain's biochemical processes, particularly in the context of acetylcholinesterase inhibitors (Brown-Proctor et al., 1999).

Serotonin Receptor Agonists

• Benzamide derivatives, including structures similar to 4-Methoxy-N-(2-(1-Methylindolin-5-Yl)-2-(Piperidin-1-Yl)Ethyl)Benzamide, were synthesized and evaluated for their serotonin 4 receptor agonist activity. This research contributes to understanding gastrointestinal motility and the development of potential treatments for related disorders (Sonda et al., 2003).

Anti-Acetylcholinesterase Activity

• The synthesis and evaluation of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives, closely related to the chemical , were conducted to study their anti-acetylcholinesterase activity. These compounds are of interest for treating diseases like Alzheimer's (Sugimoto et al., 1990).

Antimicrobial Properties

• Research on 1,2,4-Triazole derivatives, which include compounds structurally similar to 4-Methoxy-N-(2-(1-Methylindolin-5-Yl)-2-(Piperidin-1-Yl)Ethyl)Benzamide, showed antimicrobial activities. This indicates potential applications in developing new antimicrobial agents (Bektaş et al., 2007).

Selective Receptor Ligand Development

• A study synthesized and examined the binding profiles of various benzamide derivatives to the serotonin 1A receptor. This research provides insights into developing receptor-specific drugs, particularly for treating neurological disorders (Kepe et al., 2006).